Cas no 66322-65-4 (3'-epi-Daunorubicin)

• Product Name: 3'-epi-Daunorubicin
• CAS No: 66322-65-4
• MF: C₂₇H₂₉NO₁₀
• MW: 527.519868612289
• CID: 963710
• PubChem ID: 125250
• Update Time: 2025-04-19

3'-epi-Daunorubicin Chemical and Physical Properties

Names and Identifiers

• 3'-epidaunorubicin
• 5,12-Naphthacenedione, 8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-xylo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S-cis)-
• 3'-epi-Daunorubicin
• 3',epidaunorubicin
• 66322-65-4
• (7S,9S)-9-acetyl-7-[(2R,4R,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione

• Inchi： 1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14+,16-,17-,22+,27-/m0/s1
• InChI Key： STQGQHZAVUOBTE-GKPNIHARSA-N
• SMILES： O([C@H]1C[C@H]([C@@H]([C@H](C)O1)O)N)[C@@H]1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2C[C@@](C(C)=O)(C1)O)O)=O)OC)=O)O

Computed Properties

• Exact Mass: 527.179
• Monoisotopic Mass: 527.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 186A^2

Experimental Properties

• Density: 1.55
• Boiling Point: 770°C at 760 mmHg
• Flash Point: 419.5°C
• Refractive Index: 1.691

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines